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Compound of Interest

Compound Name:
Methyl 2-(3-

aminophenoxy)acetate

Cat. No.: B3106341 Get Quote

An In-depth Technical Guide to the Safe Handling of Methyl 2-(3-aminophenoxy)acetate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a

formal risk assessment or the guidance of a qualified safety professional. Always consult the

most current Safety Data Sheet (SDS) for this chemical and adhere to all applicable

institutional and regulatory safety protocols.

Executive Summary
Methyl 2-(3-aminophenoxy)acetate is a chemical intermediate with applications in

pharmaceutical research and development. This guide provides a comprehensive overview of

its known hazards, safe handling procedures, and emergency response protocols. Adherence

to these guidelines is crucial for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Classification
Methyl 2-(3-aminophenoxy)acetate is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, and eye contact. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications[1]:
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Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1]

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.

Signal Word: Warning

Hazard Statements:[1]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Methyl 2-(3-aminophenoxy)acetate
is presented in the table below.
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Property Value Reference

Molecular Formula C9H11NO3 [1]

Molecular Weight 181.19 g/mol [1]

CAS Number 69046-91-9

Appearance Solid

Storage Temperature
2-8°C, sealed in a dry

environment
[2]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential for minimizing

exposure to Methyl 2-(3-aminophenoxy)acetate.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Local exhaust ventilation should be used to control the generation of dust or aerosols.

Eyewash stations and safety showers must be readily accessible in the work area.[3]

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-_3-aminophenoxy_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-_3-aminophenoxy_acetate
https://www.chemscene.com/158196-47-5.html
https://www.benchchem.com/product/b3106341?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/A1283_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3106341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Type Specifications Reference

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required in situations with a

high risk of splashing.

[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Protective

clothing, such as a lab coat,

should be worn.

[3]

Respiratory Protection

For operations that may

generate dust, a NIOSH-

approved respirator with an

appropriate particulate filter

should be used.

Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

integrity of the compound.

Handling
Avoid contact with skin and eyes.

Avoid breathing dust.

Wash hands thoroughly after handling.

Use only in a well-ventilated area.

Storage
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.
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Store away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
In the event of exposure, immediate first aid is crucial.

Exposure Route First-Aid Protocol Reference

Inhalation

Move the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Seek medical

attention.

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek medical attention.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

Accidental Release Measures
In the event of a spill, follow these procedures:
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Personal Precautions: Evacuate personnel from the area. Wear appropriate personal

protective equipment as described in Section 4.2.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

Methods for Cleaning Up: For small spills, carefully sweep up the solid material and place it

in a suitable, labeled container for disposal. Avoid generating dust. For large spills, contain

the spill and collect the material for disposal.

Experimental Protocols: General Safe Handling
Workflow
The following is a generalized experimental workflow for handling Methyl 2-(3-
aminophenoxy)acetate in a laboratory setting.

Pre-Experiment Preparation:

Review the Safety Data Sheet (SDS) for Methyl 2-(3-aminophenoxy)acetate.

Conduct a pre-work hazard assessment to identify potential risks and establish control

measures.

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood and other engineering controls are functioning

correctly.

Compound Weighing and Preparation:

Perform all manipulations of the solid compound within a chemical fume hood to minimize

inhalation exposure.

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.
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Reaction Setup and Execution:

Set up the reaction apparatus within the chemical fume hood.

Ensure all glassware is properly secured.

Monitor the reaction for any unexpected changes.

Work-up and Purification:

Conduct all work-up and purification steps (e.g., extraction, chromatography) within the

fume hood.

Handle all waste streams as hazardous waste.

Post-Experiment Procedures:

Decontaminate all work surfaces and equipment.

Properly label and store any remaining Methyl 2-(3-aminophenoxy)acetate.

Dispose of all waste materials according to institutional and regulatory guidelines.

Remove and properly dispose of or decontaminate PPE.

Wash hands thoroughly.

Visualizations
General Laboratory Safety Workflow
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Figure 1: General Laboratory Safety Workflow for Handling Chemical Compounds
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Caption: General Laboratory Safety Workflow for Handling Chemical Compounds.
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Hazard Identification and Risk Mitigation Logic

Figure 2: Logical Flow for Hazard Management
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Caption: Logical Flow for Hazard Management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety and handling of Methyl 2-(3-
aminophenoxy)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3106341#safety-and-handling-of-methyl-2-3-
aminophenoxy-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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